Cas no 102696-21-9 (Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-)
Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-, is a reactive ester derivative of butanoic acid, featuring a succinimidyloxy carbonyl moiety. This compound is primarily utilized as an efficient acylating agent in organic synthesis and bioconjugation applications. Its succinimide ester group enables selective reactions with primary amines, forming stable amide bonds under mild conditions. The butanoyl spacer provides intermediate chain length, balancing reactivity and solubility. This reagent is particularly valuable in peptide modification, protein labeling, and crosslinking due to its high specificity and low side reactivity. It is commonly employed in pharmaceutical research and materials science for controlled functionalization of amine-containing substrates. The compound is typically handled under anhydrous conditions to preserve its reactivity.
102696-21-9 structure
Product Name:Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-
CAS No:102696-21-9
MF:C8H9NO6
MW:215.160162687302
MDL:MFCD24483529
CID:1133701
PubChem ID:10220014
Update Time:2025-06-08
Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-
- 4-(2,5-dioxopyrrolidin-1-yl)oxy-4-oxobutanoic acid
- 4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid
- 102696-21-9
- succinic acid succinimidyl ester
- 4-[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]-4-OXOBUTANOIC ACID
- G68454
- SCHEMBL43575
- AKOS028112304
- DTXSID60436902
-
- MDL: MFCD24483529
- Inchi: 1S/C8H9NO6/c10-5-1-2-6(11)9(5)15-8(14)4-3-7(12)13/h1-4H2,(H,12,13)
- InChI Key: QXZGLTYKKZKGLN-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)O)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 215.042987g/mol
- Monoisotopic Mass: 215.042987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 215.16g/mol
- XLogP3: -1.3
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.98000
- LogP: -0.60370
Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM484474-250mg |
4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid |
102696-21-9 | 97% | 250mg |
$340 | 2023-01-05 | |
| Chemenu | CM484474-1g |
4-((2,5-Dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid |
102696-21-9 | 97% | 1g |
$850 | 2023-01-05 | |
| eNovation Chemicals LLC | Y0995399-5g |
4-((2,5-dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid |
102696-21-9 | 95% | 5g |
$1400 | 2024-08-02 | |
| eNovation Chemicals LLC | Y0995399-1g |
4-((2,5-dioxopyrrolidin-1-yl)oxy)-4-oxobutanoic acid |
102696-21-9 | 95% | 1g |
$1000 | 2025-03-03 | |
| 1PlusChem | 1P0008M2-50mg |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 50mg |
$157.00 | 2023-12-26 | |
| 1PlusChem | 1P0008M2-100mg |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 100mg |
$253.00 | 2023-12-26 | |
| 1PlusChem | 1P0008M2-250mg |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 250mg |
$416.00 | 2023-12-26 | |
| 1PlusChem | 1P0008M2-1g |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 1g |
$1040.00 | 2023-12-26 | |
| Aaron | AR0008UE-50mg |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 50mg |
$139.00 | 2023-12-16 | |
| Aaron | AR0008UE-100mg |
Butanedioic acid, 1-(2,5-dioxo-1-pyrrolidinyl) ester |
102696-21-9 | 97% | 100mg |
$235.00 | 2023-12-16 |
Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
102696-21-9 (Butanoic acid, 4-[(2,5-dioxo-1-pyrrolidinyl)oxy]-4-oxo-) Related Products
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